Cas no 14721-44-9 (2-(2-phenylethyl)cyclopentan-1-one)

2-(2-phenylethyl)cyclopentan-1-one structure
14721-44-9 structure
Product Name:2-(2-phenylethyl)cyclopentan-1-one
CAS No:14721-44-9
MF:C13H16O
MW:188.265543937683
MDL:MFCD01024568
CID:1318624
PubChem ID:10081183
Update Time:2025-04-20

2-(2-phenylethyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 2-(2-phenylethyl)-
    • 2-(2-phenylethyl)cyclopentan-1-one
    • 2-Phenethylcyclopentanone
    • EN300-99160
    • SCHEMBL18440463
    • AKOS011896104
    • Z993018198
    • CS-0265537
    • DTXSID70435264
    • 14721-44-9
    • MDL: MFCD01024568
    • Inchi: 1S/C13H16O/c14-13-8-4-7-12(13)10-9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
    • InChI Key: KWUMHBBOKACBJV-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 188.12018
  • Monoisotopic Mass: 188.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-(2-phenylethyl)cyclopentan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B521675-10mg
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$ 50.00 2022-06-07
TRC
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$ 185.00 2022-06-07
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$ 295.00 2022-06-07
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14721-44-9 95.0%
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Enamine
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